![molecular formula C21H25N5O4S B2596661 6-isobutyl-3-{[4-(3-methoxyphenyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione CAS No. 1251682-45-7](/img/structure/B2596661.png)
6-isobutyl-3-{[4-(3-methoxyphenyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Fluorescent Ligands for Receptor Visualization
One application is in the synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors. A study by Lacivita et al. (2009) developed compounds displaying high 5-HT(1A) receptor affinity and good fluorescence properties. One such compound combined high 5-HT(1A) receptor affinity and high fluorescence emission, evaluated for its ability to visualize 5-HT(1A) receptors in cells by fluorescence microscopy (Lacivita et al., 2009).
Novel Synthesis of Heterocyclic Compounds
Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from visnaginone and khellinone, as anti-inflammatory and analgesic agents. These compounds were shown to have significant inhibitory activity on cyclooxygenase-2 selectivity, with indices of 99–90, and analgesic and anti-inflammatory activity (Abu‐Hashem et al., 2020).
Synthesis of Various Piperazine-3-ones
Veerman et al. (2003) synthesized several 2-substituted and 2,5-disubstituted piperazine-3,6-diones from alpha-amino acids. These compounds were synthesized using N-acyliminium ion chemistry, providing a range of 2,6-bridged piperazine-3-ones with various aromatic, heteroaromatic, and nonaromatic side chains (Veerman et al., 2003).
Enhanced Antistaphylococcal Activities
Wang et al. (2007) described the biological evaluation of isothiazoloquinolones (ITQs) with structural modifications at different positions, showcasing their antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and decreased cytotoxic activity against Hep2 cells (Wang et al., 2007).
Mechanism of Action
Target of Action
The primary target of the compound 6-isobutyl-3-(4-(3-methoxyphenyl)piperazine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is currently unknown
Mode of Action
It has been suggested that this compound may inhibit certain cellular processes, potentially through interactions with specific proteins or enzymes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-isobutyl-3-(4-(3-methoxyphenyl)piperazine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione are currently unknown . Future research will need to investigate these properties to understand the compound’s bioavailability and pharmacokinetic profile.
properties
IUPAC Name |
3-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-6-(2-methylpropyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O4S/c1-13(2)12-26-19(27)17-16(22-21(26)29)18(31-23-17)20(28)25-9-7-24(8-10-25)14-5-4-6-15(11-14)30-3/h4-6,11,13H,7-10,12H2,1-3H3,(H,22,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORCJLCQXTFZGDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.